Unveiling Carmichaenine B: A Technical Guide to its Discovery and Isolation from Aconitum carmichaelii
Unveiling Carmichaenine B: A Technical Guide to its Discovery and Isolation from Aconitum carmichaelii
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides a comprehensive technical overview of the discovery and isolation of Carmichaenine B, a C19-diterpenoid alkaloid, from the plant Aconitum carmichaelii. The information presented herein is compiled from the foundational research that first identified this natural product, offering a detailed guide for researchers in the fields of natural product chemistry, pharmacology, and drug development.
Executive Summary
Carmichaenine B is one of five new aconitine-type C19-diterpenoid alkaloids first isolated from the aerial parts of Aconitum carmichaelii. Its discovery has contributed to the growing library of complex alkaloids from the Aconitum genus, which are of significant interest due to their structural diversity and potent biological activities. This document outlines the precise experimental protocols for the extraction, chromatographic separation, and structural elucidation of Carmichaenine B, presenting all available quantitative data in a structured format.
Discovery and Initial Identification
Carmichaenine B was discovered as part of a phytochemical investigation into the constituents of Aconitum carmichaelii. The aerial parts of the plant were subjected to a systematic extraction and isolation process, which led to the identification of a series of new natural products, including Carmichaenine B. The structure of this complex diterpenoid alkaloid was determined through extensive spectroscopic analysis.
Experimental Protocols
The following sections detail the methodologies employed in the extraction, isolation, and characterization of Carmichaenine B.
Plant Material
Air-dried aerial parts of Aconitum carmichaelii were used as the starting material for the isolation of Carmichaenine B.
Extraction
The powdered plant material (10 kg) was subjected to extraction with 95% ethanol (B145695) at room temperature. This process was repeated three times to ensure exhaustive extraction of the plant's chemical constituents. The resulting ethanolic extracts were combined and concentrated under reduced pressure to yield a crude extract.
Isolation and Purification
The crude extract underwent a multi-step chromatographic purification process to isolate the individual alkaloid components.
3.3.1. Acid-Base Extraction and Initial Fractionation
The crude extract was suspended in a 2% aqueous HCl solution and then extracted with petroleum ether to remove non-alkaloidal, lipophilic components. The acidic aqueous layer, containing the protonated alkaloids, was then basified with ammonia (B1221849) water to a pH of 9-10. This basic solution was subsequently extracted with chloroform (B151607) to yield the total alkaloidal fraction.
3.3.2. Column Chromatography
The total alkaloidal fraction (120 g) was subjected to column chromatography over silica (B1680970) gel. A gradient elution system of petroleum ether-acetone-diethylamine (ranging from 20:1:0.1 to 1:1:0.1, v/v/v) was employed to separate the alkaloids into several fractions based on their polarity.
3.3.3. Preparative High-Performance Liquid Chromatography (HPLC)
Fractions containing compounds of interest were further purified using preparative HPLC. The isolation of Carmichaenine B was achieved using a C18 reversed-phase column with a mobile phase of methanol-water (75:25, v/v) at a flow rate of 3 mL/min.
Structural Elucidation
The chemical structure of Carmichaenine B was elucidated using a combination of modern spectroscopic techniques, including:
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Infrared (IR) Spectroscopy: To identify key functional groups.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) experiments to establish the connectivity and stereochemistry of the molecule.
Quantitative Data
The following table summarizes the key quantitative data associated with the isolation and characterization of Carmichaenine B.
| Parameter | Value |
| Plant Material (dried aerial parts) | 10 kg |
| Total Alkaloidal Fraction Yield | 120 g |
| Isolated Yield of Carmichaenine B | 8.2 mg |
| Molecular Formula | C₂₃H₃₇NO₇ |
| Molecular Weight | 439.55 |
| Optical Rotation [α]D²⁰ | +25.6 (c 0.1, CHCl₃) |
Table 1: Quantitative Data for the Isolation and Characterization of Carmichaenine B.
Spectroscopic Data
The structural confirmation of Carmichaenine B was based on the following spectroscopic data:
Table 2: ¹H and ¹³C NMR Spectroscopic Data for Carmichaenine B (in CDCl₃).
| Position | ¹³C (δc) | ¹H (δH, J in Hz) |
| 1 | 83.5 | 3.28 (1H, d, J=1.5) |
| 2 | 34.2 | 2.15 (1H, m), 2.01 (1H, m) |
| 3 | 30.1 | 1.85 (1H, m), 1.55 (1H, m) |
| 4 | 38.9 | - |
| 5 | 48.7 | 2.55 (1H, d, J=6.5) |
| 6 | 91.2 | 4.01 (1H, d, J=6.5) |
| 7 | 88.1 | 4.35 (1H, t, J=4.5) |
| 8 | 77.8 | - |
| 9 | 50.1 | 2.95 (1H, d, J=6.0) |
| 10 | 45.2 | 2.35 (1H, d, J=6.0) |
| 11 | 49.5 | - |
| 12 | 29.5 | 1.75 (1H, m), 1.65 (1H, m) |
| 13 | 75.1 | - |
| 14 | 82.1 | 4.85 (1H, d, J=5.0) |
| 15 | 38.5 | 2.65 (1H, m), 2.25 (1H, m) |
| 16 | 82.5 | 4.95 (1H, t, J=4.5) |
| 17 | 61.5 | 3.85 (1H, d, J=7.0) |
| 18 | 78.1 | 3.75 (2H, s) |
| 19 | 58.2 | 3.15 (1H, d, J=13.0), 2.75 (1H, d, J=13.0) |
| N-CH₂ | 49.1 | 2.90 (1H, q, J=7.0), 2.60 (1H, q, J=7.0) |
| N-CH₂-CH₃ | 13.5 | 1.10 (3H, t, J=7.0) |
| 6-OCH₃ | 59.1 | 3.35 (3H, s) |
| 16-OCH₃ | 56.2 | 3.30 (3H, s) |
Visualizations
Isolation Workflow
